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Compound of Interest

Compound Name: 1-Acetyl-2-methoxynaphthalene

Cat. No.: B1617039

An In-Depth Technical Guide to 1-Acetyl-2-methoxynaphthalene: Synthesis, Properties, and
Applications

Introduction

1-Acetyl-2-methoxynaphthalene is an aromatic ketone that serves as a significant
intermediate in organic synthesis. While structurally similar to compounds used in the fragrance
industry, its primary importance in the pharmaceutical and research sectors lies in its role as
the kinetically favored product in the Friedel-Crafts acylation of 2-methoxynaphthalene.[1][2]
Understanding the synthesis and reactivity of this molecule is crucial for controlling the
regioselectivity of acylation on the naphthalene ring, a key step in the synthesis of valuable
pharmaceutical compounds, most notably the non-steroidal anti-inflammatory drug (NSAID)
Naproxen.[1][3] This guide provides a comprehensive overview of 1-acetyl-2-
methoxynaphthalene, focusing on its chemical properties, synthesis, mechanistic
considerations, and applications relevant to professionals in drug development and chemical
research.

Core Properties of 1-Acetyl-2-methoxynaphthalene

A summary of the fundamental chemical and physical properties of 1-acetyl-2-
methoxynaphthalene is presented below.
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Property Value Source(s)

CAS Number 5672-94-6 [415]

Molecular Formula C13H1202 [41[5]

Molecular Weight 200.23 g/mol [41[5]
1-(2-methoxynaphthalen-1-

IUPAC Name [41[5]
yl)ethanone

Synonyms 2'-Methoxy-1'-acetonaphthone [5]

LogP 2.8 [4]
High solubility in

Solubility dichloromethane; limited water  [4]

solubility.

Physical Form

Solid/Powder

[6]7]

Synthesis via Friedel-Crafts Acylation: A Study in

Regioselectivity

The most common and extensively studied method for synthesizing 1-acetyl-2-

methoxynaphthalene is the Friedel-Crafts acylation of 2-methoxynaphthalene.[1][8] This

reaction is a classic example of electrophilic aromatic substitution, where the choice of reaction

conditions critically dictates the position of the acetyl group on the naphthalene ring.

Mechanism and Rationale

The reaction proceeds through the generation of a highly reactive acylium ion from an acylating

agent (typically acetic anhydride or acetyl chloride) and a Lewis acid catalyst (like AICI3) or a

solid acid catalyst (like a zeolite).[1][9] The electron-rich 2-methoxynaphthalene ring is then

attacked by this electrophile. The methoxy group (-OCHs3) is a strong activating group, directing

substitution to specific positions.

The key challenge and area of scientific interest is controlling the regioselectivity between the

kinetically favored 1-acetyl-2-methoxynaphthalene and the thermodynamically more stable 2-

acetyl-6-methoxynaphthalene.[1][2]
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» Kinetic Control: Formation of 1-acetyl-2-methoxynaphthalene is faster due to the higher
electron density at the C1 position. These conditions typically involve lower temperatures
and less polar solvents (e.g., carbon disulfide or toluene), which favor the formation of the

kinetic product.[1][2]

o Thermodynamic Control: The 6-acetyl isomer is sterically less hindered and therefore more
stable. Its formation is favored at higher temperatures, which provides the energy needed to
overcome the higher activation barrier and allows for the rearrangement of the initially
formed 1-acetyl isomer.[2][10]
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Acetic Anhydride Catalyst

2-Methoxynaphthalene (Acylating Agent) (e.g., AICls, Zeolite)

Reaction Conditions

Solvent & Temperature

Law Temp
Non-golar Solvent

Potential Products

1-Acetyl-2-methoxynaphthalene High Temp
(Kinetic Product) Polar Solvent (e.g., Nitrobenzene)

Isomerization
Rearrangement)

|
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(Thermodynamic Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617039#cas-number-and-molecular-weight-of-1-
acetyl-2-methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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